![molecular formula C17H16N2O2 B6187859 3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile CAS No. 1516948-03-0](/img/no-structure.png)
3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile
Overview
Description
3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile, also known as 3-O-PPN, is a small molecule that has been studied for its potential applications in scientific research. It is a member of the class of compounds known as pyridinylpropenenitriles, which have been gaining attention for their unique properties and potential applications in a variety of fields. 3-O-PPN has been found to possess a variety of interesting biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The exact mechanism of action of 3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile is not yet fully understood, however, it is believed to act by modulating the activity of various enzymes and proteins involved in the regulation of cellular processes. In particular, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are important mediators of inflammation. Additionally, this compound has been found to modulate the activity of various other proteins involved in the regulation of cell growth and death.
Biochemical and Physiological Effects
This compound has been found to possess a variety of interesting biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties. In addition, this compound has also been found to possess antioxidant and anti-apoptotic activities, making it a potential therapeutic target for a number of diseases.
Advantages and Limitations for Lab Experiments
3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is generally well-tolerated by cells. Additionally, it has been found to possess a variety of interesting biochemical and physiological effects, making it a promising compound for further research. However, there are also some limitations to its use in laboratory experiments. In particular, this compound is a relatively small molecule and can be easily metabolized by cells, resulting in a short half-life and potentially reducing its effectiveness.
Future Directions
Given the promising biochemical and physiological effects of 3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile, there are a number of potential future directions for research. These include further investigation into its mechanism of action, as well as its potential applications in drug discovery, cancer research, and neuroscience. Additionally, further research could be conducted into the development of more potent and stable derivatives of this compound, as well as its potential use as a therapeutic agent for a variety of diseases. Finally, further research could be conducted into its safety and toxicity profiles, as well as its potential use in combination with other compounds for synergistic effects.
Synthesis Methods
3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile can be synthesized using a variety of methods, including a condensation reaction between 3-hydroxy-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile and ethyl chloroformate, followed by a deprotection reaction. The reaction is carried out in aqueous media in the presence of a base and is typically conducted at room temperature. The product is then isolated and purified using conventional techniques.
Scientific Research Applications
3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile has been studied for its potential applications in a variety of scientific research fields, including drug discovery, cancer research, and neuroscience. It has been found to possess a variety of interesting biochemical and physiological effects, making it a promising compound for further research. In particular, this compound has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties, making it a potential therapeutic target for a number of diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile' involves the reaction of a pyridine derivative with a substituted benzaldehyde followed by a cyanation reaction. The final step involves the oxidation of the resulting nitrile to form the desired compound.", "Starting Materials": [ "3-(propan-2-yloxy)benzaldehyde", "3-pyridinecarboxaldehyde", "sodium cyanide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation reaction between 3-(propan-2-yloxy)benzaldehyde and 3-pyridinecarboxaldehyde in the presence of acetic acid to form 3-(propan-2-yloxy)-3-(pyridin-3-yl)benzaldehyde", "Step 2: Cyanation reaction of 3-(propan-2-yloxy)-3-(pyridin-3-yl)benzaldehyde with sodium cyanide in the presence of acetic acid to form 3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile", "Step 3: Oxidation of 3-oxo-3-[3-(propan-2-yloxy)phenyl]-2-(pyridin-3-yl)propanenitrile with hydrogen peroxide in the presence of acetic acid to form the desired compound" ] } | |
CAS RN |
1516948-03-0 |
Molecular Formula |
C17H16N2O2 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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